Cas no 2228833-47-2 (3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol
• CAS No: 2228833-47-2
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 6508709
• PubChem ID: 165633036
• Update Time: 2025-08-03

3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol
• 2228833-47-2
• EN300-1951210

• Inchi： 1S/C10H11F3O2/c1-15-9-6-7(11)2-3-8(9)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： MVKQYTASDRPKTK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)F)(CCO)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol

Comprehensive Overview of 3,3-Difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2228833-47-2): Properties, Applications, and Industry Insights

The chemical compound 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol (CAS No. 2228833-47-2) has garnered significant attention in pharmaceutical and agrochemical research due to its unique fluorinated structure. This fluorinated aromatic alcohol is characterized by its difluoromethylene group and methoxyphenyl moiety, which contribute to its potential as a versatile intermediate in organic synthesis. With the growing demand for fluorine-containing compounds in drug discovery, this molecule aligns with trends in bioisosteric replacement strategies and metabolic stability enhancement.

Recent studies highlight the role of 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol in modulating physicochemical properties such as lipophilicity and membrane permeability—a critical factor in CNS drug development. Its structural features resonate with industry searches for "fluorine in medicinal chemistry" and "aromatic fluorination techniques," topics frequently queried in AI-driven drug design platforms. The compound’s electron-withdrawing fluoro groups also make it relevant to discussions on hydrogen bond donors/acceptors in molecular interactions.

From a synthetic perspective, the propan-1-ol backbone of CAS 2228833-47-2 offers functionalization versatility, enabling derivatization for chiral auxiliaries or prodrug formulations. Researchers investigating "green fluorination methods" may find interest in its preparation routes, which often involve electrophilic fluorination or transition metal catalysis. These methodologies align with sustainability-focused queries like "eco-friendly halogenation"—a rising concern in process chemistry optimization.

The 4-fluoro-2-methoxyphenyl subunit in this compound shares structural motifs with bioactive molecules targeting GPCRs and kinase inhibitors, making it a candidate for fragment-based drug discovery. Analytical techniques such as 19F NMR spectroscopy and LC-MS are typically employed for characterization, addressing common search terms like "fluorine NMR analysis" and "mass spectrometry of fluorinated compounds."

In material science applications, the difluoro-propanol architecture contributes to liquid crystal formulations and polymeric precursors, reflecting cross-disciplinary utility. Its thermal stability (a frequent parameter in "high-performance material design" searches) and solubility profile in polar aprotic solvents further broaden its applicability. Regulatory-compliant handling protocols for such organofluorine compounds remain a key discussion point in industrial safety databases.

Emerging literature suggests potential for 3,3-difluoro-3-(4-fluoro-2-methoxyphenyl)propan-1-ol in PET tracer synthesis, capitalizing on the 18F-isotopologue demand in diagnostic imaging. This connects to trending searches about "radiopharmaceutical intermediates" and "isotopic labeling techniques." The compound’s logP calculations and ADMET predictions—frequently analyzed via computational chemistry tools—are also pivotal for preclinical assessments.

As the pharmaceutical industry prioritizes Fsp3-rich scaffolds (a hot topic in fragment-to-lead optimization), this molecule’s aliphatic fluorination pattern offers distinct advantages over traditional aryl fluorides. Patent analyses reveal its inclusion in claims related to kinase modulator patents and neuroprotective agents, underscoring its commercial relevance. Suppliers often list it under categories like "building blocks for drug discovery," aligning with procurement-focused queries.

Environmental fate studies of fluorinated organic molecules like CAS 2228833-47-2 address growing concerns about PFAS alternatives and biodegradable fluorochemicals. Its moderate polarity and hydrogen bonding capacity differentiate it from persistent pollutants, making it a subject in "benign by design" initiatives—a key phrase in green chemistry forums.